Cas no 10312-36-4 (2H-Isoindole-2-butanamide,N,N-diethyl-1,3-dihydro-1,3-dioxo-)

• Product Name: 2H-Isoindole-2-butanamide,N,N-diethyl-1,3-dihydro-1,3-dioxo-
• CAS No: 10312-36-4
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• CID: 163816
• PubChem ID: 25147
• Update Time: 2025-04-19

2H-Isoindole-2-butanamide,N,N-diethyl-1,3-dihydro-1,3-dioxo- Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindole-2-butanamide,N,N-diethyl-1,3-dihydro-1,3-dioxo-
• 4-(1,3-dioxoisoindol-2-yl)-N,N-diethylbutanamide
• N,N-Diethyl-1,3-dioxo-2-isoindolinebutyramide
• 1,3-Dioxo-N-diethyl-2-isoindolinebutyramide
• 2-ISOINDOLINEBUTYRAMIDE, N,N-DIETHYL-1,3-DIOXO-
• BRN 1543003
• N,N-Diethyl-1,3-dihydro-1,3-dioxo-2H-isoindole-2-butanamide
• N,N-Diethyl-4-phthalimidobutanamid
• N,N-diethyl-4-phthalimido-butyramide
• NSC45503
• Phthalimide, N-(diethylcarbamoylpropyl)-
• 74896AJW5S
• DTXSID30145650
• AKOS004107863
• 2H-Isoindole-2-butanamide, N,N-diethyl-1,3-dihydro-1,3-dioxo-
• NSC 45503
• NSC-45503
• 10312-36-4

• Inchi： 1S/C16H20N2O3/c1-3-17(4-2)14(19)10-7-11-18-15(20)12-8-5-6-9-13(12)16(18)21/h5-6,8-9H,3-4,7,10-11H2,1-2H3
• InChI Key： NCCXKYUWIXTJAF-UHFFFAOYSA-N
• SMILES： O=C(CCCN1C(C2C=CC=CC=2C1=O)=O)N(CC)CC

Computed Properties

• Exact Mass: 288.1475
• Monoisotopic Mass: 288.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.7A^2

Experimental Properties

• Density: 1.183
• Boiling Point: 446.9°Cat760mmHg
• Flash Point: 196.2°C
• Refractive Index: 1.557
• PSA: 57.69
• LogP: 1.86910